Cas no 1443347-32-7 ([2-methyl-4-(3-methylbutoxy)phenyl]methanol)

• Product Name: [2-methyl-4-(3-methylbutoxy)phenyl]methanol
• CAS No: 1443347-32-7
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• MDL: MFCD22372941
• CID: 5150918
• Update Time: 2026-03-03

[2-methyl-4-(3-methylbutoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-methyl-4-(3-methylbutoxy)phenyl]methanol

• MDL： MFCD22372941
• Inchi： 1S/C13H20O2/c1-10(2)6-7-15-13-5-4-12(9-14)11(3)8-13/h4-5,8,10,14H,6-7,9H2,1-3H3
• InChI Key： ANPNAOKBGMHGHY-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCC(C)C)C=C1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on [2-methyl-4-(3-methylbutoxy)phenyl]methanol

[2-methyl-4-(3-methylbutoxy)phenyl]methanol: A Comprehensive Overview

The compound with CAS No. 1443347-32-7, commonly referred to as [2-methyl-4-(3-methylbutoxy)phenyl]methanol, is a fascinating molecule with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials and drug development.

[2-methyl-4-(3-methylbutoxy)phenyl]methanol is an organic compound characterized by its phenolic structure, which includes a methyl group at the 2-position and a 3-methylbutoxy group at the 4-position of the phenol ring. The methanol group attached to the phenyl ring further enhances its reactivity and functional versatility. This compound's structure makes it an ideal candidate for various chemical transformations, including esterification, etherification, and other nucleophilic substitutions.

Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules. For instance, researchers have explored its role as an intermediate in the production of novel antibiotics and anti-inflammatory agents. The ability of [2-methyl-4-(3-methylbutoxy)phenyl]methanol to undergo selective oxidation and reduction reactions has been instrumental in these advancements.

In terms of synthesis, [2-methyl-4-(3-methylbutoxy)phenyl]methanol can be prepared through several routes, including nucleophilic aromatic substitution and coupling reactions. One of the most efficient methods involves the reaction of 2-methylphenol with 3-methylbutoxide under specific conditions to form the desired product. This approach not only ensures high yields but also maintains the integrity of the molecule's functional groups.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately -5°C and a boiling point around 180°C under standard pressure conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatography and spectroscopy.

From an environmental standpoint, [2-methyl-4-(3-methylbutoxy)phenyl]methanol has been assessed for its biodegradability and toxicity profiles. Studies indicate that it is moderately biodegradable under aerobic conditions, with a half-life of about 10 days in aqueous environments. However, its toxicity to aquatic organisms remains a subject of ongoing research.

In conclusion, [2-methyl-4-(3-methylbutoxy)phenyl]methanol (CAS No. 1443347-32-7) stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with its reactivity and functional diversity, positions it as a valuable asset in modern chemical research and industrial processes.